Tert-butyl (3S)-3-[(2-methylpropan-2-yl)oxy]-5-oxopiperidine-1-carboxylate

• IUPAC Name: tert-butyl (3S)-3-[(2-methylpropan-2-yl)oxy]-5-oxopiperidine-1-carboxylate
• InChI: InChI=1S/C14H25NO4/c1-13(2,3)18-11-7-10(16)8-15(9-11)12(17)19-14(4,5)6/h11H,7-9H2,1-6H3/t11-/m0/s1
• InChI Key: IITCCPIRGGQCSE-NSHDSACASA-N
• Canonical SMILES: CC(C)(C)OC1CC(=O)CN(C1)C(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)(C)O[C@H]1CC(=O)CN(C1)C(=O)OC(C)(C)C
• Molecular Formula: C14H25NO4
• Molecular Weight: 271.35 g/mol

Description

The compound "Tert-butyl (3S)-3-[(2-methylpropan-2-yl)oxy]-5-oxopiperidine-1-carboxylate" is a chiral molecule that is relevant in the field of synthetic organic chemistry, particularly in the synthesis of pharmaceuticals and other biologically active compounds. The tert-butyl group is a common protecting group in organic synthesis, and the piperidine core is a structural motif present in many pharmaceutical agents.

Synthesis Analysis

The synthesis of related tert-butyl piperidine derivatives has been reported in several studies. For instance, a practical synthesis of (S)-tert-butyl 3-methyl-1,4-diazepane-1-carboxylate, a key intermediate of Rho–Kinase inhibitor K-115, was achieved through intramolecular Fukuyama–Mitsunobu cyclization starting from commercially available aminopropanol . Another study reported the parallel kinetic resolution of tert-butyl (RS)-3-oxy-substituted cyclopent-1-ene-carboxylates, which is a method that could potentially be adapted for the synthesis of the compound . Additionally, an efficient synthesis of tert-butyl 4-methyl-3-oxopiperidine-1-carboxylate, an intermediate in the synthesis of a protein tyrosine kinase inhibitor, was developed starting from 4-methylpyridinium .

Molecular Structure Analysis

X-ray crystallography studies have been conducted on similar compounds to determine their molecular structure. For example, tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate was found to have an axial orientation of the isobutyl side chain in the piperidine ring . Such structural analyses are crucial for understanding the three-dimensional conformation of the molecule, which can influence its reactivity and interaction with biological targets.

Chemical Reactions Analysis

The reactivity of tert-butyl piperidine derivatives has been explored in various chemical transformations. The Mitsunobu reaction was used to convert tert-butyl 3-allyl-4-hydroxypiperidine-1-carboxylates to their corresponding trans isomers . Moreover, the 3-allylation of tert-butyl 4-oxopiperidine-1-carboxylate was achieved using BuLi and subsequent alkylation, demonstrating the versatility of these compounds in synthetic chemistry .

Physical and Chemical Properties Analysis

The physical and chemical properties of tert-butyl piperidine derivatives are influenced by their functional groups and molecular structure. For instance, the presence of tert-butyl groups can increase the steric bulk, affecting the solubility and reactivity of the compound. The oxopiperidine moiety is a key functional group that can undergo various chemical reactions, such as reduction and alkylation, which are essential in the synthesis of complex molecules .

Scientific Research Applications

Synthesis and Characterization

• Stereoselective Syntheses : Tert-butyl 3-allyl-4-oxopiperidine-1-carboxylate and its derivatives have been synthesized stereoselectively, yielding tert-butyl (3R,4S)-3-allyl-4-hydroxypiperidine-1-carboxylates in quantitative yield. This process involves reactions with L-selectride and subsequent transformations for isomer formation (Boev et al., 2015).

• Key Intermediate in Drug Synthesis : It serves as an important intermediate in synthesizing novel protein tyrosine kinase Jak3 inhibitor—CP-690550, showcasing an efficient synthesis approach starting from 4-methylpyridinium (Chen Xin-zhi, 2011).

• Piperidine Derivatives Fusion : The compound is used in reactions leading to the formation of tert-butyl 3-{[tert-butyl(dimethyl)silyl]alkyl}-4-oxopiperidine-1-carboxylates, which further undergo cyclization into N-Boc piperidine derivatives fused with oxygen heterocycles (Moskalenko & Boev, 2014).

Crystal Structure and Molecular Packing

• X-Ray Studies : X-ray studies of tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate reveal interesting molecular packing driven by strong O-H...O=C hydrogen bonds (Didierjean et al., 2004).

Synthetic Applications

• Promising Synthons for Piperidine Derivatives : Tert-butyl 3-alkenyl-4-oxopiperidine-1-carboxylates are identified as promising synthons for the preparation of diverse piperidine derivatives, showcasing their versatility in synthesis (Moskalenko & Boev, 2014).

• Schiff Base Compounds Synthesis : This compound is used in synthesizing Schiff base compounds characterized using various spectroscopic methods. These compounds are also analyzed using X-ray crystallographic analysis to determine their molecular structure (Çolak et al., 2021).

• Total Synthesis of Cryptophycin-24 : It is utilized in the synthesis protocols of major components of the cryptophycins, highlighting its role in complex organic synthesis (Eggen et al., 2000).